Cas no 1070892-56-6 (5-Bromo-4-chloro-2-fluorobenzoyl chloride)

• Product Name: 5-Bromo-4-chloro-2-fluorobenzoyl chloride
• CAS No: 1070892-56-6
• MF: C₇H₂BrCl₂FO
• MW: 271.898582935333
• CID: 4971800
• Update Time: 2025-05-20

5-Bromo-4-chloro-2-fluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloro-2-fluorobenzoyl chloride
• 5-bromo-4-chloro-2-fluoro-benzoyl chloride

• Inchi： 1S/C7H2BrCl2FO/c8-4-1-3(7(10)12)6(11)2-5(4)9/h1-2H
• InChI Key： BYOSNGXRTARIBF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C(=O)Cl)=C1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Additional information on 5-Bromo-4-chloro-2-fluorobenzoyl chloride

5-Bromo-4-chloro-2-fluorobenzoyl chloride (CAS No. 1070892-56-6)

The compound 5-Bromo-4-chloro-2-fluorobenzoyl chloride (CAS No. 1070892-56-6) is a highly reactive aromatic compound with significant applications in organic synthesis and materials science. This compound, also referred to as 5-bromo-4-chloro-2-fluoro-benzoyl chloride, belongs to the class of acyl chlorides, which are widely used as electrophilic reagents in various chemical transformations. The molecule consists of a benzene ring substituted with bromine, chlorine, and fluorine atoms at positions 5, 4, and 2, respectively, along with an acyl chloride group at position 1. This unique substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable building block in the synthesis of complex organic molecules.

Recent studies have highlighted the importance of 5-Bromo-4-chloro-2-fluorobenzoyl chloride in the development of advanced materials, particularly in the field of optoelectronics. Researchers have utilized this compound as a precursor for synthesizing novel π-conjugated systems, which exhibit enhanced electronic properties suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. The presence of multiple halogen substituents on the benzene ring not only stabilizes the π-system but also introduces tunable electronic characteristics, making this compound a versatile tool for material scientists.

In addition to its role in materials science, 5-Bromo-4-chloro-2-fluorobenzoyl chloride has gained attention in medicinal chemistry due to its potential as an intermediate in drug discovery. The compound's ability to undergo nucleophilic acyl substitution reactions has been exploited to synthesize bioactive molecules with complex architectures. For instance, recent research has demonstrated its utility in the construction of heterocyclic frameworks that exhibit promising pharmacological activities against various disease targets, including cancer and neurodegenerative disorders.

The synthesis of 5-Bromo-4-chloro-2-fluorobenzoyl chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the halogenation of a benzoyl chloride derivative followed by selective substitution reactions to introduce bromine and fluorine atoms at specific positions on the aromatic ring. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these processes, reducing reaction times and improving product quality.

From a toxicological perspective, 5-Bromo-4-chloro-2-fluorobenzoyl chloride exhibits moderate toxicity due to its reactivity with biological macromolecules such as proteins and nucleic acids. However, its use in controlled environments under strict safety protocols minimizes potential hazards. Recent studies have also explored its environmental fate and degradation pathways, revealing that it undergoes hydrolysis under alkaline conditions to form corresponding carboxylic acids, which are less hazardous.

In conclusion, 5-Bromo-4-chloro-2-fluorobenzoyl chloride (CAS No. 1070892-56-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers in organic synthesis, materials science, and medicinal chemistry. As ongoing research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an even more significant role in advancing scientific innovation.